Cas no 18296-45-2 (Didrovaltrate)

• Product Name: Didrovaltrate
• CAS No: 18296-45-2
• Molecular Formula: C₂₂H₃₂O₈
• Molecular Weight: 424.48468
• CID: 205606
• PubChem ID: 65689

Didrovaltrate Properties

Names and Identifiers

• Butanoic acid,3-methyl-,(1S,2'R,4aS,6S,7aS)-6-(acetyloxy)-4a,5,6,7a-tetrahydro-4-[(3-methyl-1-oxobutoxy)methyl]spiro[cyclopenta[c]pyran-7(1H),2'-oxiran]-1-ylester
• [(1S,4aS,6S,7R,7aS)-6-acetyloxy-1-(3-methylbutanoyloxy)spiro[4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyran-7,2'-oxirane]-4-yl]methyl 3-methylbutanoate
• Butanoic acid,3-methyl-,(1S,2'R,4aS,6S,7aS)-6-(acetyloxy)-4a,5,6,7a-tetrahydro-4-[(3-methyl-1-oxobutoxy)methyl]spiro[cyclopen
• Didrovaltrate
• Didrovaltratum
• Dihydroisovalepotriate
• Dihydroisovaltrate
• Dihydroisovaltratum
• Dihydrovaltrate
• Isovalepotriate,dihydro
• Isovaltrate,dihydro
• C09776
• (1S,7R)-4-[(3-Methylbutyryloxy)methyl]-4aα,5,6,7aα-tetrahydrospiro[cyclopenta[c]pyran-7(1H),2'-oxirane]-1α,6α-diol 1-(3-methylbutanoate)6-acetate
• 3-Methylbutanoic acid (1S,7R)-6α-acetyloxy-4aα,5,6,7aα-tetrahydro-4-[(3-methyl-1-oxobutoxy)methyl]spiro[cyclopenta[c]pyran-7(1H),2'-oxiran]-1α-yl ester
• Isovaleric acid,4-diester with 3a,4,5,6-tetrahydro-6-(hydroxymethyl)spiro[benzofuran-2(3H),2'-oxirane-3,4-diol, 6-acetate
• Isovaltrate, dihydro-
• HY-N3741
• NSC-335756
• UNII-KEN63D125F
• 1,5,7a-Tetrahydro-1,6-dihydroxyspiro[cyclopenta[c]pyran-7(6H),2'-oxirane]-4-methanol 6-acetate 1,4-diisovalerate
• NSC335756
• 18296-45-2
• Didrovaltrat [German]
• 1,4a,5,7a-Tetrahydro-1,6-dihydroxyspiro(cyclopenta(c)pyran-7(6H),2'-oxirane)-4-methanol 6-acetate 1,4-diisovalerate
• (7S)-6alpha-Acetoxy-1-alpha-isovaleryloxy-4-isovaleryloxymethyl-1,4aalpha,5,6,7,7aalpha-hexahydrocyclopenta(c)pyran-7-spiro-2'-oxiran
• DIDROVALTRATE (MART.)
• DIDROVALTRATE [MART.]
• NSC 335756
• CS-0024137
• CHEMBL550227
• DTXSID80171363
• ((1S,4aS,6S,7R,7aS)-6-Acetoxy-1-((3-methylbutanoyl)oxy)-4a,5,6,7a-tetrahydro-1H-spiro[cyclopenta[c]pyran-7,2'-oxiran]-4-yl)methyl 3-methylbutanoate
• NS00026027
• Butanoic acid, 3-methyl-, (1S,4aS,6S,2'R,7aS)-6-(acetyloxy)-4a,5,6,7a-tetrahydro-4-((3-methyl-1-oxobutoxy)methyl)spiro(cyclopenta(c)pyran-7(1H),2'-oxiran)-1-yl ester
• Didrovaltratum [INN-Latin]
• Isovaltrate,5-dihydro-
• EINECS 242-175-8
• BRN 6010565
• CCRIS 2662
• KEN63D125F
• CHEBI:4517
• SCHEMBL424675
• Didrovaltrato
• Didrovaltrate [INN]
• Butanoic acid, 3-methyl-, 6-(acetyloxy)-4a,5,6,7a-tetrahydro-4-((3-methyl-1-oxobutoxy)methyl)spiro(cyclopenta(c)pyran-7(1H),2'-oxiran)-1-yl ester, (1S-(1-alpha,4a-alpha,6-alpha,7-beta,7a-alpha))-
• DTXCID9093854
• Butanoic acid, 6-(acetyloxy)-4a,5,6,7a-tetrahydro-4-[(3-methyl-1-oxobutoxy)methyl]spiro[cyclopenta[c]pyran-7(1H),2'-oxiran]-1-yl ester, [1S-(1.alpha.,4a.alpha.,6.alpha.,7.beta.,7a.alpha.)]-
• BUTANOIC ACID, 3-METHYL-, (1S,2'R,4AS,6S,7AS)-6-(ACETYLOXY)-4A,5,6,7A-TETRAHYDRO-4-((3-METHYL-1-OXOBUTOXY)METHYL)SPIRO(CYCLOPENTA(C)PYRAN-7(1H),2'-OXIRAN)-1-YL ESTER
• Isovalepotriate, dihydro-
• XD178328
• Q27106405
• Didrovaltrato [INN-Spanish]
• LMPR0102070008
• Didrovaltrat
• AKOS040761620
• Isovaleric acid, 3,4-diester with 3a,4,5,6-tetrahydro-6-(hydroxymethyl)spiro(benzofuran-2(3H),2'-oxirane)-3,4-diol, 6-acetate
• Isovaltrate, 4a,5-dihydro-
• Dihydrovaltratum
• [6-acetyloxy-1-(3-methylbutanoyloxy)spiro[4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyran-7,2'-oxirane]-4-yl]methyl 3-methylbutanoate
• 6-(Acetyloxy)-4-{[(3-methylbutanoyl)oxy]methyl}-4a,5,6,7a-tetrahydro-1H-spiro[cyclopenta[c]pyran-7,2'-oxiran]-1-yl 3-methylbutanoate
• Isovaleric acid, 3,4-diester with 3a,4,5,6-tetrahydro-6-(hydroxymethyl)spiro(benzofuran-2(3H),2'-oxirane-3,4-diol, 6-acetate
• DTXSID40864825
• PHHROXLDZHUIGO-UHFFFAOYSA-N
• Butanoic acid, 3-methyl-, 6-(acetyloxy)-4a,5,6,7a-tetrahydro-4-((3-methyl-1-oxobutoxy)methyl)spiro(cyclopenta(c)pyran-7(1H),2'-oxiran)-1-yl ester, (1S-(1.alpha.,4a.alpha.,6.alpha.,7.beta.,7a.alpha.))-
• SCHEMBL424676
• Dihydrovalepotriate
• Butanoic acid, 3-methyl-, 6-(acetyloxy)-4a,5,6,7a-tetrahydro-4-[(3-methyl-1-oxobutoxy)methyl]spiro[cyclopenta[c]pyran-7(1H),2'-oxiran]-1-yl ester, [1S-(
• DA-62856
• PHHROXLDZHUIGO-PNBTUHDLSA-N

• InChIKey： PHHROXLDZHUIGO-PNBTUHDLSA-N
• Inchi： InChI=1S/C22H32O8/c1-12(2)6-18(24)26-9-15-10-27-21(30-19(25)7-13(3)4)20-16(15)8-17(29-14(5)23)22(20)11-28-22/h10,12-13,16-17,20-21H,6-9,11H2,1-5H3/t16-,17+,20-,21+,22-/m1/s1
• SMILES： CC(C)CC(O[C@H]1[C@@]2([H])[C@@](C[C@H](OC(C)=O)[C@@]23OC3)([H])C(COC(CC(C)C)=O)=CO1)=O

Computed Properties

• Exact Mass: 424.21000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 11
• Monoisotopic Mass: 424.21
• Heavy Atom Count: 30
• Complexity: 712
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 101A^2

Experimental Properties

• LogP: 2.74200
• PSA: 100.66000
• Refractive Index: 1.516
• Boiling Point: 507.5°Cat760mmHg
• Melting Point: 63-64 ºC
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• Flash Point: 217.7°C
• Solubility: Slightly soluble (1.7 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Iridoids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoids and derivatives